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Compound of Interest

Compound Name: 01918

Cat. No.: B109532

For Research Use Only. Not for human or veterinary diagnostic or therapeutic use.[1]

0-1918 is a synthetic, cannabidiol-related compound utilized in laboratory research as an
antagonist of the GPR18 and GPR55 receptors.[2] Due to its chemical nature and limited
toxicological data, O-1918 should be handled as a hazardous substance. This guide provides
essential information on personal protective equipment, operational procedures, and disposal
plans for researchers, scientists, and drug development professionals working with O-1918.

Personal Protective Equipment (PPE)

When handling O-1918, it is crucial to use appropriate personal protective equipment to
minimize exposure and ensure personal safety. The following PPE is recommended:
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PPE Category Recommendation Specifications

o Must be worn at all times in the
) Safety glasses with side
Eye Protection ) laboratory to protect from
shields or goggles
splashes or aerosols.

Nitrile or other suitable

chemically resistant gloves
Hand Protection Chemical-resistant gloves should be worn. Inspect gloves

for tears or holes before use

and change them frequently.

A standard laboratory coat
] should be worn to protect skin
Body Protection Laboratory coat )
and clothing from

contamination.

All work with O-1918,
especially when handling the
powdered form or creating
Respiratory Protection Use in a well-ventilated area solutions, should be conducted
in a chemical fume hood to
avoid inhalation of vapors or

aerosols.

Operational and Disposal Plans

A clear and concise operational and disposal plan is critical for the safe handling of O-1918.
The following step-by-step guidance should be followed.

Experimental Workflow

The following diagram outlines the general workflow for handling O-1918 in a laboratory
setting.
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Preparation

Don appropriate PPE

l

Prepare work area in a chemical fume hood

Handling
Y

Retrieve O-1918 from -20°C storage

;

Allow to equilibrate to room temperature

;

Dissolve in appropriate solvent (e.g., methyl acetate, DMSQO, ethanol)

Experinientation

Perform experimental procedures

Cleanup avid Disposal

Decontaminate work surfaces

l

Dispose of waste in designated hazardous waste containers

l

Remove and dispose of PPE

;

Wash hands thoroughly

Click to download full resolution via product page

A general workflow for handling O-1918 in the laboratory.
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Handling Procedures

Preparation: Before handling O-1918, ensure you are wearing the appropriate PPE as
outlined in the table above. Prepare your workspace within a certified chemical fume hood.

Storage: 0-1918 is typically stored at -20°C.

Reconstitution: O-1918 is often supplied as a solid or in a solvent such as methyl acetate. To
prepare a solution, it can be dissolved in solvents like DMSO or ethanol.

General Handling: Avoid direct contact with the skin, eyes, and clothing. Do not ingest or
inhale the compound. After handling, wash your hands thoroughly with soap and water.

Disposal Plan

All waste containing O-1918 must be treated as hazardous waste.

Liquid Waste: Collect all liquid waste containing O-1918 in a designated, sealed, and
properly labeled hazardous waste container.

Solid Waste: All contaminated solid waste, including pipette tips, microfuge tubes, and
gloves, should be placed in a designated hazardous solid waste container.

Container Disposal: Empty O-1918 containers should be triple-rinsed with an appropriate
solvent, and the rinsate collected as hazardous liquid waste.

Final Disposal: All hazardous waste must be disposed of through your institution's
environmental health and safety office, following all local, state, and federal regulations.

Experimental Protocol: In Vivo Study in a Diet-
Induced Obese Rat Model

The following is a detailed methodology for an experiment using O-1918 in a diet-induced

obese (DIO) rat model, based on published research.

Experimental Workflow for In Vivo Study
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Obesity Induction

Acclimatize male Sprague-Dawley rats

:

Feed a high-fat diet for 10 weeks

Treatmel\t Phase

Divide rats into control and treatment groups

'

Administer O-1918 or vehicle to respective groups

Monitoring and|Data Collection

Monitor body weight and food consumption

:

Measure blood pressure and blood glucose

l

Collect blood and tissue samples at study conclusion

Analysis

Analyze organ weights

:

Perform Western blotting on tissue lysates

Click to download full resolution via product page

Workflow for an in vivo study of O-1918 in a diet-induced obese rat model.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b109532?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Methodology

o Animal Model: Male Sprague-Dawley rats are used for this study.

» Obesity Induction: The rats are fed a high-fat diet (e.g., 40% digestible energy from lipids) for
a period of 10 weeks to induce obesity. A control group is fed a standard chow diet.

o Treatment Groups: The diet-induced obese rats are then divided into a control group
receiving a vehicle and a treatment group receiving O-1918.

e Drug Administration: O-1918 is administered to the treatment group. The dosage and route
of administration (e.g., oral gavage, intraperitoneal injection) should be determined based on
the specific research question.

e Monitoring: Throughout the study, key parameters such as body weight, food intake, blood
pressure, and blood glucose levels are monitored regularly.

o Sample Collection: At the end of the study, blood and various organs (e.g., liver, kidney) are
collected for further analysis.

o Biochemical Analysis: Blood samples can be analyzed for various biomarkers.

e Protein Analysis: Western blotting can be performed on protein lysates from collected tissues
to examine the expression levels of target proteins, such as GPR55.

Signaling Pathway of GPR55 Antagonism by O-1918

0-1918 acts as an antagonist at the G protein-coupled receptor 55 (GPR55). The following
diagram illustrates the general signaling pathway and the point of inhibition by O-1918.

i
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Simplified signaling pathway of GPR55 and its antagonism by O-1918.

By adhering to these safety protocols and operational plans, researchers can minimize risks
and ensure the safe and effective use of O-1918 in their laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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